N-cyclohexyl-2-[1-[2-(diethylamino)-2-oxoethyl]indol-3-yl]-2-oxoacetamide

• IUPAC Name: N-cyclohexyl-2-[1-[2-(diethylamino)-2-oxoethyl]indol-3-yl]-2-oxoacetamide
• InChI: InChI=1S/C22H29N3O3/c1-3-24(4-2)20(26)15-25-14-18(17-12-8-9-13-19(17)25)21(27)22(28)23-16-10-6-5-7-11-16/h8-9,12-14,16H,3-7,10-11,15H2,1-2H3,(H,23,28)
• InChI Key: RLCMAZIBGZHKTN-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)CN1C=C(C2=CC=CC=C21)C(=O)C(=O)NC3CCCCC3
• Molecular Formula: C22H29N3O3
• Molecular Weight: 383.5 g/mol

Description

Indole derivatives, such as the one you mentioned, are a significant class of compounds in medicinal chemistry. They are found in many natural products and pharmaceuticals due to their diverse biological activities.

Synthesis Analysis

The synthesis of indole derivatives often involves multi-component reactions (MCRs), which are convergent cascade processes where three or more starting materials react to form a product. These reactions are often carried out under green conditions, using green solvents and catalysts.

Molecular Structure Analysis

The molecular structure of indole derivatives can vary greatly depending on the substituents attached to the indole ring. The core structure consists of a benzene ring fused to a pyrrole ring.

Chemical Reactions Analysis

Indole derivatives can undergo a variety of chemical reactions, including electrophilic and nucleophilic substitutions, oxidations, reductions, and coupling reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of indole derivatives depend on their specific structure. For example, they are often crystalline and colorless, with specific odors.

Scientific Research Applications

Chemical Synthesis and Methodology

Lastly, investigate novel synthetic methods for constructing indole derivatives. Researchers aim to develop efficient, sustainable routes to access these compounds, facilitating broader applications.

1Synthesis of indole derivatives as prevalent moieties present in selected alkaloids 2A brief review of the biological potential of indole derivatives 3Recent advances in the application of indoles in multicomponent reactions

Mechanism of Action

The compound contains an indole moiety, which is a common structure in many bioactive molecules. Indole derivatives are known to possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . They bind with high affinity to multiple receptors, which can be helpful in developing new useful derivatives .

The compound also contains a cyclohexylcarbamoyl group. Compounds with similar structures have been found to interact with certain enzymes, such as bifunctional epoxide hydrolase 2 .

Future Directions

The future research directions in the field of indole derivatives include the development of new synthetic methods, the discovery of new biological activities, and the design of new drugs based on the indole scaffold.